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Compound of Interest

Compound Name: Biotin-C10-NHS Ester

Cat. No.: B15579216 Get Quote

This guide provides essential safety, handling, and disposal protocols for Biotin-C10-NHS
Ester, tailored for researchers, scientists, and drug development professionals. Following

these procedures is critical for ensuring laboratory safety and maintaining experimental

integrity.

Immediate Safety and Hazard Information
Biotin-C10-NHS Ester and similar N-hydroxysuccinimide (NHS) esters are amine-reactive

compounds that require careful handling. While a specific Safety Data Sheet (SDS) for the C10

variant is not readily available, data from closely related Biotin-NHS esters indicate potential

hazards.[1]

GHS Hazard Classification (based on similar compounds):

Skin Irritation (Category 2): Causes skin irritation.[1]

Serious Eye Irritation (Category 2A): Causes serious eye irritation.[1]

Specific Target Organ Toxicity — Single Exposure (Category 3): May cause respiratory

irritation.[1]

It is crucial to handle this compound with caution to avoid direct contact, inhalation, and

ingestion.
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Personal Protective Equipment (PPE)
A risk assessment should always be conducted before handling the compound.[2] The

following PPE is mandatory to minimize exposure and ensure safety.

PPE Category Specification Rationale

Hand Protection

Nitrile or neoprene gloves.

Consider double-gloving for

neat compound.

To prevent skin contact and

irritation.[2][3]

Eye/Face Protection

Splash-proof chemical safety

goggles. A face shield is

recommended when handling

larger quantities or if there is a

significant splash risk.[2]

To protect eyes from dust

particles and splashes,

preventing serious irritation.[1]

[3]

Body Protection
A clean lab coat or a

disposable gown.

To protect skin and clothing

from contamination.[3]

Respiratory Protection

Required when handling the

powder outside of a fume hood

or when dust may be

generated. A NIOSH-approved

N95 respirator is

recommended.[4]

To prevent inhalation of the

powder, which can cause

respiratory tract irritation.[1]

Operational Plan: From Receipt to Disposal
This section provides a step-by-step guide for the safe handling and use of Biotin-C10-NHS
Ester.

3.1. Storage and Handling

Biotin-C10-NHS Ester is a moisture-sensitive powder.[5] Improper storage can lead to the

hydrolysis of the NHS ester, rendering the compound inactive.
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Parameter Specification Source

Appearance White to off-white powder [5]

Storage Temperature
Powder: -20°C; In solvent:

-80°C
[5][6]

Shipping Condition Ambient temperature [5]

Key Handling Instructions

Store desiccated. Equilibrate

vial to room temperature

before opening.

[7]

Step-by-Step Handling Procedure:

Receiving: Upon receipt, inspect the container for damage.

Storage: Transfer the product to a -20°C freezer for long-term storage.[5] Ensure the

container is tightly sealed and stored with a desiccant.

Preparation: Before use, allow the vial to equilibrate to room temperature in a desiccator to

prevent moisture condensation upon opening.

Weighing: Weigh the powder in a chemical fume hood. Wear all required PPE.

Dissolving: Dissolve the reagent in an appropriate anhydrous organic solvent, such as

Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF), immediately before use.[7] Do not

prepare stock solutions for long-term storage as the NHS ester will hydrolyze.

3.2. Experimental Workflow Diagram

The following diagram illustrates the complete workflow for handling Biotin-C10-NHS Ester.
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Caption: Workflow for Handling Biotin-C10-NHS Ester.
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Experimental Protocol: Protein Biotinylation
This protocol outlines a general procedure for labeling a protein with Biotin-C10-NHS Ester.

Materials:

Biotin-C10-NHS Ester

Protein solution in an amine-free buffer (e.g., Phosphate-Buffered Saline, PBS) at pH 7.2-

8.0.

Anhydrous DMSO or DMF

Quenching buffer (e.g., 1M Tris-HCl, pH 8.0)

Purification system (e.g., dialysis cassette, size-exclusion chromatography column)

Procedure:

Prepare Protein: Ensure the protein sample is in a buffer free of primary amines (like Tris or

glycine), as these will compete with the labeling reaction.[3] If necessary, perform a buffer

exchange into PBS.

Prepare Biotin Reagent: Immediately before use, prepare a 10 mM solution of Biotin-C10-
NHS Ester in anhydrous DMSO.

Calculate Reagent Volume: Determine the amount of biotin reagent needed. A 20-fold molar

excess of biotin to protein is a common starting point, but this should be optimized for the

specific application.

Labeling Reaction: Add the calculated volume of the biotin reagent solution to the protein

solution while gently vortexing. Ensure the volume of DMSO/DMF does not exceed 10% of

the total reaction volume.

Incubation: Incubate the reaction at room temperature for 30-60 minutes or on ice for 2

hours.
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Quench Reaction: Stop the reaction by adding a quenching buffer to a final concentration of

50-100 mM. Incubate for 15-30 minutes at room temperature.

Purification: Remove excess, non-reacted biotin reagent and reaction byproducts by dialysis

against PBS or by using a desalting column.

Storage: Store the biotinylated protein under conditions optimal for its stability.

Disposal Plan
Proper disposal is essential to ensure environmental safety and regulatory compliance.

Step-by-Step Disposal Procedure:

Waste Collection: All materials contaminated with Biotin-C10-NHS Ester, including unused

reagent, empty vials, contaminated tips, tubes, and quenched reaction solutions, must be

collected as chemical waste.[2]

Segregation: Collect all waste in a dedicated, leak-proof, and clearly labeled hazardous

waste container.[8] Do not mix with other waste streams.[4]

Container Management: Keep the waste container sealed when not in use. Store it in a

designated, well-ventilated secondary containment area away from incompatible materials.

Final Disposal: Arrange for the waste to be collected by a licensed professional waste

disposal service.[9] Follow all institutional and local regulations for hazardous waste

disposal.[10] Do not dispose of this chemical down the drain or in regular trash.[3][11]

Contaminated packaging should be treated as the product itself.[9][11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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